![molecular formula C14H12F3NO2 B6193894 rac-(3aR,4S,9bS)-6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid CAS No. 2679949-40-5](/img/no-structure.png)
rac-(3aR,4S,9bS)-6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid
Overview
Description
Rac-(3aR,4S,9bS)-6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid is a useful research compound. Its molecular formula is C14H12F3NO2 and its molecular weight is 283.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3aR,4S,9bS)-6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid involves the following steps: 1) synthesis of 2-(trifluoromethyl)benzaldehyde, 2) synthesis of 2-(trifluoromethyl)phenylacetic acid, 3) synthesis of 2-(trifluoromethyl)phenylacetonitrile, 4) synthesis of racemic 6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid, and 5) resolution of the racemic mixture to obtain the desired enantiomer.", "Starting Materials": [ "Benzaldehyde", "Trifluoromethyl iodide", "Sodium cyanide", "2-(Trifluoromethyl)phenylacetic acid", "Thionyl chloride", "Ammonia", "Sodium hydroxide", "Diethyl oxalate", "Sodium borohydride", "Sodium hydroxide", "3,4-Dihydroisoquinoline", "Succinic anhydride", "Triethylamine", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Methanol", "Ethanol" ], "Reaction": [ "1. Synthesis of 2-(trifluoromethyl)benzaldehyde: Benzaldehyde is reacted with trifluoromethyl iodide in the presence of sodium cyanide to yield 2-(trifluoromethyl)benzaldehyde.", "2. Synthesis of 2-(trifluoromethyl)phenylacetic acid: 2-(Trifluoromethyl)benzaldehyde is reacted with thionyl chloride to yield 2-(trifluoromethyl)phenylacetyl chloride, which is then hydrolyzed with ammonia to yield 2-(trifluoromethyl)phenylacetic acid.", "3. Synthesis of 2-(trifluoromethyl)phenylacetonitrile: 2-(Trifluoromethyl)phenylacetic acid is reacted with diethyl oxalate and sodium borohydride to yield 2-(trifluoromethyl)phenylacetic acid ethyl ester, which is then reacted with sodium hydroxide and ammonium chloride to yield 2-(trifluoromethyl)phenylacetonitrile.", "4. Synthesis of racemic 6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid: 3,4-Dihydroisoquinoline is reacted with succinic anhydride and triethylamine to yield 6-carboxy-3,4-dihydroisoquinoline-1-succinic acid, which is then reacted with 2-(trifluoromethyl)phenylacetonitrile in the presence of hydrochloric acid to yield racemic 6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid.", "5. Resolution of the racemic mixture to obtain the desired enantiomer: The racemic mixture of 6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid is resolved using a chiral resolving agent such as tartaric acid or camphorsulfonic acid to obtain the desired enantiomer." ] } | |
CAS No. |
2679949-40-5 |
Molecular Formula |
C14H12F3NO2 |
Molecular Weight |
283.2 |
Purity |
95 |
Origin of Product |
United States |
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